Cas no 487-36-5 (Pinoresinol)

Pinoresinol is a plant derived lignin used for defense in caterpillars Pinoresinol greatly sensitizes cancer cells to apoptosis induced by trail, a TNF related apoptosis inducing ligand

Pinoresinol structure

Product Name:Pinoresinol

CAS No:487-36-5

Molecular Formula:C₂₀H₂₂O₆

Molecular Weight:358.3851

MDL:MFCD07784516

CID:329725

PubChem ID:329756010

Pinoresinol Properties

Names and Identifiers

- Phenol,4,4'-[(1S,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
- (+)-PINORESINOL
- PINORESINOL
- 4,4′-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4,4′-[(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
- [ "" ]
- (-)-pinoresinol
- ( inverted exclamation markA)-Pinoresinol
- 4-[(3As,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyph
- 4,4'-(1s,3ar,4s,6ar)-tetrahydro-1h,3h-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
- V4N1UDY811
- (7alpha,7'alpha,8alpha,8'alpha)-3,3'-dimethoxy-7,9':7',9-diepoxylignane-4,4'-diol
- 4-[(3S,3aR,6S,6aR)-6-(3-methoxy-4-oxidanyl-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxy-phenol
- 4-[(3S,3aR,6S,6aR)-6-(4-hydroxy-3-methoxy-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxy-phenol
- Phenol,4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
- Pinoresinol, analytical reference material
- DTXSID20964099
- PHENOL, 4,4'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYLBIS(2-METHOXY-, (1S-(1.ALPHA.,3A.ALPHA.,4.ALPHA.,6A.ALPHA.))-
- Phenol, 4,4'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diylbis(2-methoxy-, (1S-(1alpha,3aalpha,4alpha,6aalpha))-
- P2568
- AKOS037514981
- BRD-K78515374-001-01-5
- Pinoresinol, >=95.0% (HPLC)
- UNII-V4N1UDY811
- 487-36-5
- PINORESINOL, (+)-
- NSC 35444
- 4,4'-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- SCHEMBL122105
- CHEMBL260183
- NCGC00180117-01
- PHENOL, 4,4'-((1S,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-
- ACon1_001809
- (+)-Pinoresinol (>80% ee)
- Pinoresinol, >=95% (HPLC)
- D82113
- CS-0032788
- HY-N6253
- CHEBI:8225
- pino-resinol
- CS-0016092
- MEGxp0_000829
- NSC-35444
- Q3388802
- CHEBI:40
- HY-N0957
- C05366
- Phenol, 4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
- BS-16858
- D-PINORESINOL
- MFCD07784516
- (+)-Pinoresinol, 4,4'-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4,4'-[Hexahydrofuro[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
- D91065
- CHEMBL2252392
- 4-[6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
- B0005-188759
- NSC35444
- SCHEMBL122106
- 4,4'-(Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4-[(3S,3aR,6S,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
- 4263-88-1
- 4,4'-[(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
- (+/-)-PINORESINOL
- Phenol,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, [1S-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
- FT-0775687
- bmse010297
- 7452-03-1
- H1692
- HMS3347E17
- NSC784478
- DA-59439
- DA-76900
- NSC-784478
- HGXBRUKMWQGOIE-AFHBHXEDSA-N
- +Expand
- MDL： MFCD07784516
- InChIKey： HGXBRUKMWQGOIE-AFHBHXEDSA-N
- Inchi： 1S/C20H22O6/c1-23-17-7-11(3-5-15(17)21)19-13-9-26-20(14(13)10-25-19)12-4-6-16(22)18(8-12)24-2/h3-8,13-14,19-22H,9-10H2,1-2H3/t13-,14-,19+,20+/m0/s1
- SMILES： O1C([H])([H])[C@]2([H])[C@@]([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[C@]2([H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]

Computed Properties

Exact Mass: 358.141638g/mol
Surface Charge: 0
XLogP3: 2.3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 358.141638g/mol
Monoisotopic Mass: 358.141638g/mol
Topological Polar Surface Area: 77.4Å²
Heavy Atom Count: 26
Complexity: 431
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 358.4

Experimental Properties

LogP: 3.19020
PSA: 77.38000
Boiling Point: 556.5±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 290.4±30.1 °C
Solubility: DMSO: ≥6mg/mL
Color/Form: Solid
Density: 1.3±0.1 g/cm3

Pinoresinol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I99M-1mg	Phenol,4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-	487-36-5	95%	1mg	$20.00	2024-05-01
A2B Chem LLC	AI51018-1mg	Pinoresinol	487-36-5	95%	1mg	$18.00	2024-04-19
Aaron	AR00I9HY-100mg	Phenol,4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-	487-36-5	99%	100mg	$360.00
Ambeed	A200331-1mg	4,4'-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)	487-36-5	95%	1mg	$24.0	2024-07-19
ChemFaces	CFN98775-20mg	Pinoresinol	487-36-5	>=98%	20mg	$268
ChemScence	CS-0032788-5mg	Pinoresinol	487-36-5	99.69%	5mg	$235.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1789-10mg	(+)-Pinoresinol	487-36-5	98%	10mg	$85	2023-09-20
eNovation Chemicals LLC	Y1249606-25mg	Phenol,4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-	487-36-5	95%	25mg	$230	2022-10-13
MedChemExpress	HY-N6253-5mg	Pinoresinol	487-36-5	98.35%	5mg	￥1500	2024-07-20
PhytoLab	89525-50mg	(+)-Pinoresinol	487-36-5	≥ 90.0 %	50mg	€864

Pinoresinol Synthesis

Synthetic Circuit 1

458-35-5

487-36-5

85165-02-2

Reaction Conditions

1.1 Reagents: β-Cyclodextrin , Oxygen Catalysts: Laccase Solvents: Water ; 8 h, pH 5, 30 °C
1.2 Reagents: Benzophenone Solvents: Acetonitrile

Reference

Controlling the polymerization of coniferyl alcohol with cyclodextrins

Tarrago, Lionel; Modolo, Camille; Yemloul, Mehdi; Robert, Viviane; Rousselot-Pailley, Pierre; et al, New Journal of Chemistry, 2018, 42(14), 11770-11775

Synthetic Circuit 2

458-35-5

487-36-5

83327-19-9

81446-29-9

29388-59-8

27003-73-2

Reaction Conditions

1.1 Reagents: NADPH , Hydrogen peroxide Solvents: Water ; 1 h, pH 7, 30 °C

Reference

Enantioselective lignan synthesis by cell-free extracts of Forsythia koreana

Umezawa, Toshiaki; et al, Bioscience, 1994, 58(2), 230-4

Synthetic Circuit 3

32811-40-8

487-36-5

81446-29-9

Reaction Conditions

1.1 Reagents: Oxygen ; 2 h, pH 4.5, 45 °C

Reference

Laccase catalyses phytophenol furanocyclic dimerization: Substrate specificity and diastereoselective process

Li, Xican ; et al, Journal of Molecular Structure, 2023, 1274,

Pinoresinol Raw materials

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Pinoresinol Related Literature

1. 227. The constituents of natural phenolic resins. Part XV. The stereochemical relationship of lariciresinol and pinoresinol

Robert D. Haworth,David Woodcock J. Chem. Soc. 1939 1054
2. The formation of β–β structures in lignin biosynthesis—are there two different pathways?

Liming Zhang,Gunnar Henriksson,G?ran Gellerstedt Org. Biomol. Chem. 2003 1 3621
3. The formation of β–β structures in lignin biosynthesis—are there two different pathways?

Liming Zhang,Gunnar Henriksson,G?ran Gellerstedt Org. Biomol. Chem. 2003 1 3621
4. Simultaneous determination of twenty-six components of Flos Lonicerae japonicae–Fructus Forsythiae herb couple using UPLC-ESI-MS/MS: application to its preparations

Wei Zhou,Jinjun Shan,Wenzheng Ju,Shouchuan Wang,Minxin Meng,Baochang Cai,Liuqing Di Anal. Methods 2015 7 1425
5. Single-conformation UV and IR spectroscopy of model G-type lignin dilignols: the β–O–4 and β–β linkages

Jacob C. Dean,Patrick S. Walsh,Bidyut Biswas,P. V. Ramachandran,Timothy S. Zwier Chem. Sci. 2014 5 1940
6. Dissection of lignin macromolecular configuration and assembly: Comparison to related biochemical processes in allyl/propenyl phenol and lignan biosynthesis

Laurence B. Davin,Micha?l Jourdes,Ann M. Patten,Kye-Won Kim,Daniel G. Vass?o,Norman G. Lewis Nat. Prod. Rep. 2008 25 1015
7. Controlling the polymerization of coniferyl alcohol with cyclodextrins

Lionel Tarrago,Camille Modolo,Mehdi Yemloul,Viviane Robert,Pierre Rousselot-Pailley,Thierry Tron New J. Chem. 2018 42 11770
8. De novo sequencing and native mass spectrometry revealed hetero-association of dirigent protein homologs and potential interacting proteins in Forsythia × intermedia

Mowei Zhou,Joseph A. Laureanti,Callum J. Bell,Mi Kwon,Qingyan Meng,Irina V. Novikova,Dennis G. Thomas,Carrie D. Nicora,Ryan L. Sontag,Diana L. Bedgar,Isabelle O'Bryon,Eric D. Merkley,Bojana Ginovska,John R. Cort,Laurence B. Davin,Norman G. Lewis Analyst 2021 146 7670
9. Recent advances in research on lignans and neolignans

Rémy Bertrand Teponno,Souvik Kusari,Michael Spiteller Nat. Prod. Rep. 2016 33 1044
10. Laccase-mediated synthesis of bioactive natural products and their analogues

Nunzio Cardullo,Vera Muccilli,Corrado Tringali RSC Chem. Biol. 2022 3 614

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